2-Chloro-N-[[3-(oxolan-3-ylmethoxy)pyridin-4-yl]methyl]propanamide

• IUPAC Name: 2-chloro-N-[[3-(oxolan-3-ylmethoxy)pyridin-4-yl]methyl]propanamide
• InChI: InChI=1S/C14H19ClN2O3/c1-10(15)14(18)17-6-12-2-4-16-7-13(12)20-9-11-3-5-19-8-11/h2,4,7,10-11H,3,5-6,8-9H2,1H3,(H,17,18)
• InChI Key: OWTQIPIPOORJJW-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=C(C=NC=C1)OCC2CCOC2)Cl
• Molecular Formula: C14H19ClN2O3
• Molecular Weight: 298.76 g/mol

Description

2-Chloro-N-[[3-(oxolan-3-ylmethoxy)pyridin-4-yl]methyl]propanamide, also known as CMX-2043, is a novel small molecule drug that has been developed for the treatment of cardiovascular diseases. It is a member of the class of compounds known as pyridine-carboxamides, and has been shown to have potent antioxidant and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of 2-Chloro-N-[[3-(oxolan-3-ylmethoxy)pyridin-4-yl]methyl]propanamide is not fully understood, but it is thought to work by inhibiting the activity of several key enzymes involved in oxidative stress and inflammation. This can help to reduce the levels of reactive oxygen species and inflammatory cytokines, which can contribute to the development of cardiovascular disease.
Biochemical and Physiological Effects:
In addition to its antioxidant and anti-inflammatory effects, this compound has been shown to have several other biochemical and physiological effects. These include the ability to improve endothelial function, reduce blood pressure, and improve cardiac function in animal models of heart failure.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Chloro-N-[[3-(oxolan-3-ylmethoxy)pyridin-4-yl]methyl]propanamide for laboratory experiments is its potent antioxidant and anti-inflammatory properties, which make it a useful tool for studying the mechanisms of cardiovascular disease. However, one of the limitations of this compound is that it has not yet been tested in clinical trials, so its safety and efficacy in humans is not yet fully understood.

Future Directions

There are several potential future directions for research on 2-Chloro-N-[[3-(oxolan-3-ylmethoxy)pyridin-4-yl]methyl]propanamide. These include further preclinical studies to better understand its mechanisms of action, as well as clinical trials to evaluate its safety and efficacy in humans. Additionally, there is potential for this compound to be used in combination with other drugs for the treatment of cardiovascular disease, or to be developed for the treatment of other diseases that involve oxidative stress and inflammation.

Synthesis Methods

The synthesis of 2-Chloro-N-[[3-(oxolan-3-ylmethoxy)pyridin-4-yl]methyl]propanamide involves a multi-step process that begins with the reaction of 4-chloronicotinic acid with oxalyl chloride to form 4-chloronicotinoyl chloride. This intermediate is then reacted with 3-(oxolan-3-ylmethoxy)pyridine to form the desired product, this compound.

Scientific Research Applications

2-Chloro-N-[[3-(oxolan-3-ylmethoxy)pyridin-4-yl]methyl]propanamide has been extensively studied in preclinical models of cardiovascular disease, including hypertension, heart failure, and atherosclerosis. In these studies, this compound has been shown to have potent antioxidant and anti-inflammatory effects, which can help to protect the heart and blood vessels from damage.